BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Ethyl-4-methylpentanoic Acid: A Technical
Guide to Safety and Hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-4-methylpentanoic acid

Cat. No.: B2598033

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and hazards associated
with 3-Ethyl-4-methylpentanoic acid. The document is intended to serve as a critical resource
for researchers, scientists, and professionals in the field of drug development who may handle
or be exposed to this compound. This guide consolidates available data on the
physicochemical properties, toxicological profile, and hazard classifications of 3-Ethyl-4-
methylpentanoic acid. Detailed experimental protocols for assessing skin and eye irritation,
based on internationally recognized guidelines, are also presented. The information herein is
designed to promote safe handling practices and to mitigate potential risks in a laboratory or
industrial setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Ethyl-4-methylpentanoic acid is
presented in the table below. These properties are essential for understanding the substance's
behavior and for implementing appropriate safety and handling procedures.
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Property Value Source

Molecular Formula C8H1602 PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

IUPAC Name 3-ethyl-4-methylpentanoic acid  PubChem][1]

CAS Number 60308-89-6 PubChem
Not explicitly stated; likely a

Appearance o Inferred from structure
liquid at room temperature

SMILES CCC(CC(=0)0O)C(C)C PubChem[1]
JOTRMYCCALXLNJ-

InChlKey PubChem[1]

UHFFFAOYSA-N

Hazard Identification and GHS Classification

3-Ethyl-4-methylpentanoic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to its irritant properties to the skin, eyes, and respiratory tract.

GHS Hazard Summary

The following table summarizes the GHS hazard classification for 3-Ethyl-4-methylpentanoic

acid.
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
Skin
] o ] ] H315: Causes
Corrosion/Irritatio ~ Category 2 Irritant Warning o
skin irritation[1]
n
Serious Eye H318: Causes
Damage/Eye Category 1 Corrosive Danger serious eye
Irritation damage[1]
Specific Target
o Category 3 H335: May
Organ Toxicity ) ] ) )
(Sing! (Respiratory tract  Irritant Warning cause respiratory
ingle
g irritation) irritation[1]
Exposure)
H302: Harmful if
swallowed (for
Acute Toxicity ] ) the stereoisomer
Category 4 Irritant Warning
(Oral) (3R)-3-ethyl-4-

methylpentanoic
acid)[2]

Precautionary Statements

A comprehensive list of precautionary statements is provided in the PubChem database. Key

recommendations include:

e Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly after

handling.

e Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or doctor/physician.

» Storage: Store in a well-ventilated place. Keep container tightly closed.

o Disposal: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information

Detailed toxicological studies on 3-Ethyl-4-methylpentanoic acid are limited. However, based
on its GHS classification and data from structurally related compounds, the following
toxicological profile can be inferred.

Acute Toxicity

Quantitative data on the acute toxicity of 3-Ethyl-4-methylpentanoic acid is not readily
available. However, a stereoisomer, (3R)-3-ethyl-4-methylpentanoic acid, is classified as
Acute Toxicity Category 4 (Oral), with the hazard statement "Harmful if swallowed".[2] Similarly,
3-Ethyl-2-methylpentanoic acid is also classified as harmful if swallowed.[3] For a structurally
related compound, 4-Methylpentanoic acid, an oral LD50 of 2050 mg/kg has been reported in
rats.[4]

Route of . e -
Species Value Classification Source
Exposure
LD50: 2050 Not classified for
mg/kg (for 4- 3-Ethyl-4-
Oral Rat ohg ( ] Y ) Chemsrc[4]
Methylpentanoic methylpentanoic
acid) acid
Dermal - No data available - -
Inhalation - No data available - -

Skin Irritation

3-Ethyl-4-methylpentanoic acid is classified as a skin irritant (Category 2).[1] This indicates
that direct contact with the skin is likely to cause reversible inflammatory reactions.

Eye Irritation

The compound is classified as causing serious eye damage (Category 1).[1] This suggests that
contact with the eyes can lead to irreversible damage.

Respiratory Tract Irritation
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3-Ethyl-4-methylpentanoic acid may cause respiratory irritation (STOT SE Category 3).[1]
Inhalation of vapors or aerosols should be avoided.

Experimental Protocols

The following sections describe the general methodologies for assessing the skin and eye
irritation potential of a chemical substance, based on OECD Test Guidelines. These protocols
provide a framework for the type of studies that would be conducted to determine the hazards
of 3-Ethyl-4-methylpentanoic acid.

Skin Irritation Testing (based on OECD Guideline 404)

Objective: To determine the potential of a substance to cause reversible inflammatory changes
to the skin.

Test Animal: Healthy, young adult albino rabbits.

Procedure:

Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the animal
is clipped.

e The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small area
(approximately 6 cm?2) of the clipped skin.

e The treated area is covered with a gauze patch and non-irritating tape.
e The exposure duration is typically 4 hours.
o After exposure, the patch and any residual test substance are removed.

e The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and
72 hours after patch removal.

e The severity of the skin reactions is scored according to a standardized grading system.

Eye Irritation Testing (based on OECD Guideline 405)

Objective: To assess the potential of a substance to cause damage to the eye.
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Test Animal: Healthy, young adult albino rabbits.
Procedure:

e Both eyes of each animal are examined for any pre-existing irritation or defects within 24
hours before the test.

o Asingle dose of the test substance (0.1 mL for liquids or not more than 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated
and serves as a control.

e The eyelids are gently held together for about one second to prevent loss of the material.

e The eyes are examined for ocular lesions (in the cornea, iris, and conjunctiva) at 1, 24, 48,
and 72 hours after application.

e The severity of the eye reactions is scored based on a standardized scale.

Visualizations
Chemical Safety Assessment Workflow

The following diagram illustrates a typical workflow for assessing the safety and hazards of a
chemical substance like 3-Ethyl-4-methylpentanoic acid.

s (if necessary) ‘ Risk Characterization & Management

L| mntegrate Hazard and Implement Control Meastres Develop Safe Handiing
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Caption: Workflow for Chemical Safety Assessment.

GHS Hazard Classification for 3-Ethyl-4-methylpentanoic
Acid

This diagram visualizes the GHS hazard classifications for 3-Ethyl-4-methylpentanoic acid.

3-Ethyl-4-methylpentanoic Acid
/ G%Iazard Classifications

Skin Irritation Serious Eye Damage STOT SE (Respiratory) Acute Toxicity (Oral)
Category 2 Category 1 Category 3 Category 4
(H315) (H318) (H335) (H302 - for isomer)

Click to download full resolution via product page
Caption: GHS Hazards of 3-Ethyl-4-methylpentanoic Acid.

Handling and Storage

Given the hazardous nature of 3-Ethyl-4-methylpentanoic acid, strict safety precautions
should be followed during handling and storage.

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge for organic vapors.
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» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work area.

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents and strong bases.

First-Aid Measures

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation
develops or persists.

 If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Conclusion

3-Ethyl-4-methylpentanoic acid is a hazardous chemical that requires careful handling. It is a
skin and respiratory irritant and can cause serious eye damage. While specific quantitative
toxicological data is limited, the available information from its GHS classification and data on
related compounds underscore the need for stringent safety protocols. All personnel handling
this substance should be thoroughly familiar with its hazards and adhere to the recommended
safety, handling, and storage procedures outlined in this guide and in the substance's Safety
Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Ethyl-4-methylpentanoic Acid: A Technical Guide to
Safety and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2598033#3-ethyl-4-methylpentanoic-acid-safety-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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